![molecular formula C11H21N3O2 B7508337 N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide](/img/structure/B7508337.png)
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide
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Overview
Description
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide, also known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMMP is a piperazine derivative that has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In biochemistry, this compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase. In pharmacology, this compound has been shown to have anti-inflammatory and analgesic effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide has several advantages for lab experiments, including its ability to inhibit the activity of various enzymes and its potential use as a drug delivery system. However, this compound also has limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide research. In medicinal chemistry, this compound can be further studied for its antitumor activity and potential use as a cancer treatment. In biochemistry, this compound can be further studied for its ability to inhibit the activity of various enzymes. In pharmacology, this compound can be further studied for its anti-inflammatory and analgesic effects. This compound can also be studied for its potential use as a drug delivery system for various drugs. Additionally, this compound can be further studied for its toxicity and potential side effects.
Synthesis Methods
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide can be synthesized using various methods, including the reaction between 1-benzylpiperazine and dimethylamine, followed by acylation with 2-methylpropanoyl chloride. Another method involves the reaction between 1-benzylpiperazine and dimethylcarbamoyl chloride, followed by acylation with 2-methylpropanoyl chloride. The purity of this compound can be improved by recrystallization from ethanol.
Scientific Research Applications
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its antitumor activity. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In biochemistry, this compound has been studied for its ability to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. In pharmacology, this compound has been studied for its potential use as a drug delivery system. This compound has also been shown to have anti-inflammatory and analgesic effects.
Properties
IUPAC Name |
N,N-dimethyl-4-(2-methylpropanoyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O2/c1-9(2)10(15)13-5-7-14(8-6-13)11(16)12(3)4/h9H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMTVQVAWMJFDJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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